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Compound of Interest

Compound Name: 1H-Benzimidazole-1-methanol

Cat. No.: B106515 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 1H-Benzimidazole-1-methanol

Introduction
1H-Benzimidazole-1-methanol (CAS No: 19541-99-2) is a heterocyclic organic compound

featuring a benzimidazole core functionalized with a hydroxymethyl group. Benzimidazole

derivatives are of significant interest in medicinal chemistry and drug development due to their

diverse biological activities. As with any novel or specialized chemical entity, a thorough

understanding of its safety and hazard profile is paramount for ensuring the well-being of

laboratory personnel and the integrity of research outcomes.

This guide provides a comprehensive overview of the known and anticipated safety

considerations, handling procedures, and emergency protocols for 1H-Benzimidazole-1-
methanol. The information is synthesized from available safety data sheets and chemical

databases to provide researchers, scientists, and drug development professionals with the

necessary knowledge for safe handling and risk mitigation.

Hazard Identification and Classification
The primary hazards associated with 1H-Benzimidazole-1-methanol are related to its irritant

properties. Based on aggregated data submitted to the European Chemicals Agency (ECHA),

the compound is consistently classified as an irritant to the skin, eyes, and respiratory system.

[1]
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Globally Harmonized System (GHS) Classification
The GHS classification provides a standardized framework for communicating the hazards of

chemical products.

Hazard Class Category GHS Code Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 H315 Warning
Causes skin

irritation

Serious Eye

Damage/Eye

Irritation

2A H319 Warning
Causes serious

eye irritation

Specific Target

Organ Toxicity -

Single Exposure

3 H335 Warning

May cause

respiratory

irritation

Source: ECHA C&L Inventory[1]

GHS Hazard Pictograms
To visually convey the associated risks, the following pictogram is used:

Caption: GHS Pictogram for Irritation, Skin Sensitization, and other hazards.

Hazard and Precautionary Statements
Hazard Statements (H-Statements):

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is

provided by suppliers and regulatory databases. Key statements include:[1][2][3]

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye

protection/face protection).

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF INHALED:

Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing), P319 (Get medical help if you feel unwell).

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Toxicological Profile
Specific toxicological studies on 1H-Benzimidazole-1-methanol are not extensively available

in public literature. The toxicological assessment is primarily based on GHS classifications

derived from notifications to regulatory bodies and data from structurally similar compounds.

Health Effects of Exposure:

Inhalation: Inhalation of dust may cause irritation to the respiratory tract, leading to

symptoms such as coughing and shortness of breath.[1][2]

Skin Contact: Direct contact causes skin irritation, characterized by redness, itching, and

inflammation.[1][2]

Eye Contact: The compound is a serious eye irritant, and contact can result in redness, pain,

and potential damage if not promptly addressed.[1][2]

Ingestion: While specific data is limited, ingestion is expected to be harmful. For structurally

similar compounds like 2-Benzimidazolemethanol, oral acute toxicity is classified as

Category 4 (Harmful if swallowed).[4]
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Acute Toxicity Data (Analogous Compounds): Quantitative toxicity data for 1H-Benzimidazole-
1-methanol is not readily available. The table below presents data for a closely related isomer,

2-Benzimidazolemethanol, to provide an indicative toxicological profile.

Compound Route Species
Value
(LD50/LC50
)

Classificati
on

Source

2-

Benzimidazol

emethanol

Oral - Not Available
Category 4

(H302)
[4]

2-

Benzimidazol

emethanol

Dermal - Not Available
Category 4

(H312)
[3]

2-

Benzimidazol

emethanol

Inhalation - Not Available
Category 4

(H332)
[4]

Note: This data is for a structural isomer and should be used as a precautionary reference. A

compound-specific risk assessment is essential.

Safe Handling and Storage Protocols
The causality behind these protocols is to minimize exposure through inhalation, dermal

contact, and accidental ingestion by creating physical barriers and employing engineering

controls.

Experimental Protocol: Safe Handling
Engineering Controls:

Conduct all handling procedures in a well-ventilated area.[2]

Use a certified chemical fume hood, especially when handling powders or creating

solutions, to prevent the generation and inhalation of dust or aerosols.[4]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN

166 (EU) or NIOSH (US) standards.[3]

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) inspected for

integrity before use. Wear a lab coat or other protective clothing to prevent skin contact.[2]

[5]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-

approved particulate respirator.[3][4]

Hygiene Practices:

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[2]

Avoid direct contact with the substance. If contact occurs, follow the first-aid procedures

outlined in Section 4.

Keep the work area clean and tidy to prevent accidental contamination.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]

Store in a locked cabinet or area with restricted access.[3]

Emergency and First-Aid Procedures
A self-validating emergency protocol ensures that immediate and appropriate actions are taken

to mitigate harm, with clear escalation steps.

First-Aid Measures
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If Inhaled: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration and seek immediate medical attention.

[2][3]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with plenty of soap and water. If skin irritation persists, consult a physician.[2]

In Case of Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do so. Continue rinsing and

seek immediate medical attention.[2][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[2]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing dust and prevent contact with skin or eyes. Wear appropriate PPE as

described in Section 3.1.[2][4]

Environmental Precautions: Prevent the substance from entering drains or waterways.[2]

Containment and Cleaning: Carefully sweep up or vacuum the spilled solid material, avoiding

dust generation. Place the collected material into a suitable, labeled container for disposal.[2]

Emergency Response Workflow
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Exposure / Spill Occurs

Assess Situation
Is the area safe?

Is the person conscious?

Evacuate Area Alert Supervisor & Safety Officer Provide First Aid

Move to fresh air

Flush skin/eyes

Follow specific measures

Control Spill

Wear full PPE

Contain the spill

Clean up with appropriate materials

Seek Professional Medical Attention

Dispose of Waste
Label container as hazardous

Follow institutional protocols

Document Incident

Click to download full resolution via product page

Caption: Workflow for responding to an exposure or spill incident.

Disposal Considerations
Waste material must be treated as hazardous. Dispose of the substance and its container in

accordance with all applicable federal, state, and local regulations.[5] Do not allow the chemical
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to enter drains or the environment.[2] It is recommended to use a licensed professional waste

disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1H-Benzimidazole-1-methanol | C8H8N2O | CID 146489 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemicalbook.com [chemicalbook.com]

3. echemi.com [echemi.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. fishersci.ie [fishersci.ie]

To cite this document: BenchChem. [1H-Benzimidazole-1-methanol safety and hazards
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106515#1h-benzimidazole-1-methanol-safety-and-
hazards-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemicalbook.com/msds/1h-benzimidazole-2-methanol.pdf
https://www.benchchem.com/product/b106515?utm_src=pdf-body
https://www.benchchem.com/product/b106515?utm_src=pdf-body
https://www.benchchem.com/product/b106515?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/146489
https://pubchem.ncbi.nlm.nih.gov/compound/146489
https://www.chemicalbook.com/msds/1h-benzimidazole-2-methanol.pdf
https://www.echemi.com/sds/1h-benzimidazole-2-methanol-pid_Seven40049.html
https://file.medchemexpress.com/batch_PDF/HY-34061/2-Benzimidazolemethanol-SDS-MedChemExpress.pdf
https://www.fishersci.ie/store/msds?partNumber=11368485&productDescription%3Dthis%20compound%2C+98%25%2C1G&countryCode=IE&language=en
https://www.benchchem.com/product/b106515#1h-benzimidazole-1-methanol-safety-and-hazards-information
https://www.benchchem.com/product/b106515#1h-benzimidazole-1-methanol-safety-and-hazards-information
https://www.benchchem.com/product/b106515#1h-benzimidazole-1-methanol-safety-and-hazards-information
https://www.benchchem.com/product/b106515#1h-benzimidazole-1-methanol-safety-and-hazards-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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